Cas no 117377-80-7 (4-(2-azidoethyl)pyridine)

• Product Name: 4-(2-azidoethyl)pyridine
• CAS No: 117377-80-7
• MF: C₇H₈N₄
• MW: 148.16522026062
• MDL: MFCD14652846
• CID: 1206847
• PubChem ID: 3736948
• Update Time: 2025-11-06

4-(2-azidoethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine, 4-(2-azidoethyl)-
• diazonio(2-pyridin-4-ylethyl)azanide
• 4-(2-azidoethyl)pyridine
• DTXSID00395746
• EN300-273272
• 117377-80-7
• AKOS010632130

• MDL： MFCD14652846
• Inchi： 1S/C7H8N4/c8-11-10-6-3-7-1-4-9-5-2-7/h1-2,4-5H,3,6H2
• InChI Key： FXJZRDQREHTBKN-UHFFFAOYSA-N
• SMILES： N(CCC1C=CN=CC=1)=[N+]=[N-]

Computed Properties

• Exact Mass: 148.07504
• Monoisotopic Mass: 148.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 27.2Ų

Experimental Properties

• PSA: 55.14

Additional information on 4-(2-azidoethyl)pyridine

4-(2-Azidoethyl)pyridine: A Comprehensive Overview

The compound 4-(2-azidoethyl)pyridine, with the CAS number 117377-80-7, is a versatile organic compound that has garnered significant attention in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines the aromaticity of a pyridine ring with the reactivity of an azide group. The presence of the azide group (-N₃) at the 4-position of the pyridine ring introduces interesting electronic and steric properties, making it a valuable building block in organic synthesis and material engineering.

Recent advancements in click chemistry have further highlighted the potential of 4-(2-azidoethyl)pyridine as a key precursor for constructing complex molecules. The azide group is particularly reactive in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, enabling the formation of stable triazole linkages. This property has been exploited in the development of advanced materials, such as stimuli-responsive polymers and bioconjugates, which find applications in drug delivery systems and biosensors.

The synthesis of 4-(2-azidoethyl)pyridine typically involves a multi-step process, starting from pyridine derivatives. One common approach is the nucleophilic substitution reaction, where an appropriate precursor undergoes substitution with an azide ion (N₃^-). Optimization of reaction conditions, such as temperature and solvent choice, is crucial to ensure high yield and purity. Researchers have also explored alternative methods, including coupling reactions and transition-metal catalysis, to streamline the synthesis process.

In terms of structural characterization, modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the identity and purity of 4-(2-azidoethyl)pyridine. These techniques provide detailed insights into the electronic environment of the azide group and its interaction with the pyridine ring. Additionally, computational studies using density functional theory (DFT) have shed light on the electronic properties of this compound, revealing its potential for use in nonlinear optical materials.

The applications of 4-(2-azidoethyl)pyridine extend beyond traditional organic synthesis. Its ability to undergo various types of cycloaddition reactions makes it a valuable tool in medicinal chemistry for designing bioactive molecules. For instance, researchers have utilized this compound to develop novel anti-cancer agents by incorporating it into drug delivery systems that target specific cellular pathways.

In conclusion, 4-(2-azidoethyl)pyridine, with its unique chemical properties and diverse applications, remains a focal point in contemporary chemical research. Its role as a key intermediate in click chemistry reactions and its potential in material science underscore its importance as a versatile building block. As research continues to uncover new avenues for its utilization, this compound is poised to play an even greater role in advancing both academic and industrial applications.